Cas no 93404-69-4 (5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine)

5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine is a synthetic organic compound with notable structural features. It boasts a naphthalenyl substituent, enhancing its aromaticity and potential reactivity. The triazole ring contributes to its unique electronic properties, making it suitable for various chemical transformations. This compound's versatility and structural stability position it as a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.
5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine structure
93404-69-4 structure
Product name:5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine
CAS No:93404-69-4
MF:C12H10N4
MW:210.23460149765
CID:3111715
PubChem ID:3697937

5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(1-naphthyl)-4H-1,2,4-triazol-3-amine
    • SCHEMBL1399839
    • RWDMSXRQOHSDKA-UHFFFAOYSA-N
    • EN300-37355
    • 5-Amino-3-(1-naphthyl)-1H-1,2,4-triazole
    • 871-938-3
    • Z285200484
    • 93404-69-4
    • 5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine
    • SY179697
    • G21813
    • MFCD05182378
    • CCG-320393
    • AKOS000153589
    • 5-naphthalen-1-yl-1H-1,2,4-triazol-3-amine
    • 5-(naphthalen-1-yl)-1H-1,2,4-triazol-3-amine
    • Inchi: InChI=1S/C12H10N4/c13-12-14-11(15-16-12)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H3,13,14,15,16)
    • InChI Key: RWDMSXRQOHSDKA-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 210.090546336Da
  • Monoisotopic Mass: 210.090546336Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.6Ų

5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37355-0.05g
5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine
93404-69-4 95.0%
0.05g
$53.0 2025-03-21
Enamine
EN300-37355-0.5g
5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine
93404-69-4 95.0%
0.5g
$218.0 2025-03-21
Enamine
EN300-37355-5.0g
5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine
93404-69-4 95.0%
5.0g
$908.0 2025-03-21
TRC
N756950-250mg
5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine
93404-69-4
250mg
$ 275.00 2022-06-03
Enamine
EN300-37355-2.5g
5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine
93404-69-4 95.0%
2.5g
$614.0 2025-03-21
Aaron
AR019NJQ-50mg
5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine
93404-69-4 95%
50mg
$98.00 2025-02-14
1PlusChem
1P019NBE-1g
5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine
93404-69-4 95%
1g
$450.00 2024-04-20
1PlusChem
1P019NBE-5g
5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine
93404-69-4 95%
5g
$1185.00 2024-04-20
Aaron
AR019NJQ-500mg
5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine
93404-69-4 95%
500mg
$325.00 2025-02-14
TRC
N756950-25mg
5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine
93404-69-4
25mg
$ 50.00 2022-06-03

Additional information on 5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine

Introduction to 5-(Naphthalen-1-yl)-4H-1,2,4-triazol-3-amine (CAS No. 93404-69-4)

5-(Naphthalen-1-yl)-4H-1,2,4-triazol-3-amine, with the CAS number 93404-69-4, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties.

The chemical structure of 5-(Naphthalen-1-yl)-4H-1,2,4-triazol-3-amine consists of a naphthalene ring fused with a triazole moiety. The naphthalene ring provides aromatic stability and contributes to the compound's lipophilicity, while the triazole ring is responsible for its biological activity. The combination of these structural features makes 5-(Naphthalen-1-yl)-4H-1,2,4-triazol-3-amine a promising candidate for various pharmaceutical applications.

Recent studies have explored the potential of 5-(Naphthalen-1-yl)-4H-1,2,4-triazol-3-amine in treating a range of diseases. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry in 2022 reported that 5-(Naphthalen-1-yl)-4H-1,2,4-triazol-3-amine exhibited potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of the fungal cell membrane and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 5-(Naphthalen-1-yl)-4H-1,2,4-triazol-3-amine has shown promise as an anti-inflammatory agent. Research conducted at the University of California in 2021 demonstrated that this compound effectively reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-(Naphthalen-1-yl)-4H-1,2,4-triazol-3-amine could be a valuable therapeutic option for inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 5-(Naphthalen-1-yl)-4H-1,2,4-triazol-3-amine have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and has a long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for developing effective oral formulations for clinical use.

The safety profile of 5-(Naphthalen-1-y)-4H--triazol--amine has been evaluated in preclinical studies. Toxicity assessments conducted in both in vitro and in vivo models have shown that this compound is well-tolerated at therapeutic doses. No significant adverse effects were observed on major organs such as the liver and kidneys. These findings support the potential for further clinical development and eventual use in human patients.

In conclusion, 5-(Naphthalen--yl)--triazol--amine (CAS No. 9340--69--) is a versatile compound with promising therapeutic applications. Its antifungal and anti-inflammatory properties make it a valuable candidate for treating various diseases. Ongoing research continues to explore its potential benefits and optimize its use in clinical settings. As more studies are conducted and new data become available, the role of this compound in modern medicine is likely to expand.

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